3β-Tetrahydrocortisol 3,21-Diacetate
3β-Tetrahydrocortisol 3,21-Diacetate
Brand Name:
Vulcanchem
CAS No.:
6820-57-1
VCID:
VC0135606
InChI:
InChI=1S/C25H38O7/c1-14(26)31-13-21(29)25(30)10-8-19-18-6-5-16-11-17(32-15(2)27)7-9-23(16,3)22(18)20(28)12-24(19,25)4/h16-20,22,28,30H,5-13H2,1-4H3/t16-,17-,18+,19+,20+,22-,23+,24+,25+/m1/s1
SMILES:
CC(=O)OCC(=O)C1(CCC2C1(CC(C3C2CCC4C3(CCC(C4)OC(=O)C)C)O)C)O
Molecular Formula:
C₂₅H₃₈O₇
Molecular Weight:
450.57
3β-Tetrahydrocortisol 3,21-Diacetate
CAS No.: 6820-57-1
Reference Standards
VCID: VC0135606
Molecular Formula: C₂₅H₃₈O₇
Molecular Weight: 450.57
| CAS No. | 6820-57-1 |
|---|---|
| Product Name | 3β-Tetrahydrocortisol 3,21-Diacetate |
| Molecular Formula | C₂₅H₃₈O₇ |
| Molecular Weight | 450.57 |
| IUPAC Name | [2-[(3R,5R,8S,9S,10S,11S,13S,14S,17R)-3-acetyloxy-11,17-dihydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate |
| Standard InChI | InChI=1S/C25H38O7/c1-14(26)31-13-21(29)25(30)10-8-19-18-6-5-16-11-17(32-15(2)27)7-9-23(16,3)22(18)20(28)12-24(19,25)4/h16-20,22,28,30H,5-13H2,1-4H3/t16-,17-,18+,19+,20+,22-,23+,24+,25+/m1/s1 |
| SMILES | CC(=O)OCC(=O)C1(CCC2C1(CC(C3C2CCC4C3(CCC(C4)OC(=O)C)C)O)C)O |
| Synonyms | 3β,11β,17,21-tetrahydroxy-5β-pregnan-20-one 3,21-Diacetate |
| PubChem Compound | 71752442 |
| Last Modified | Nov 11 2021 |
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